Cas no 1891820-20-4 ({1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine)

• Product Name: {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine
• CAS No: 1891820-20-4
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 6614868
• PubChem ID: 117406763
• Update Time: 2025-06-22

{1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine
• EN300-1958889
• {1-[4-fluoro-3-(trifluoromethyl)phenyl]cyclopentyl}methanamine
• 1891820-20-4

• Inchi： 1S/C13H15F4N/c14-11-4-3-9(7-10(11)13(15,16)17)12(8-18)5-1-2-6-12/h3-4,7H,1-2,5-6,8,18H2
• InChI Key： IHINWJATVMANKS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(CN)CCCC1

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine

Chemical Profile of {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine (CAS No. 1891820-20-4)

{1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine (CAS No. 1891820-20-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by its cyclopentyl and aromatic ring substituents, represents a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a cyclopentyl group attached to a phenyl ring, which is further substituted with a {fluoro} group at the 4-position and a {trifluoromethyl} group at the 3-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups enhances its potential as a bioactive scaffold.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine molecule exemplifies these advantages, as the fluorine atoms can modulate the electronic distribution within the aromatic system, thereby influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the design of novel therapeutic agents. The cyclopentyl moiety provides a rigid framework that can be exploited to optimize pharmacokinetic profiles, while the fluorinated phenyl ring offers opportunities for fine-tuning binding interactions with biological receptors. These features make it a valuable building block for synthesizing small-molecule drugs targeting various diseases.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine atoms to enhance drug-receptor interactions has been demonstrated in several preclinical models, suggesting that compounds like {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine could exhibit potent anticancer activity. Furthermore, the structural complexity of this molecule allows for diverse modifications, enabling researchers to explore multiple pharmacological pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern organic chemistry techniques.

From a computational chemistry perspective, the molecular properties of {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, helping to rationalize its reactivity and potential biological activity. These computational studies are crucial for guiding experimental efforts and optimizing drug-like properties.

The pharmacological potential of this compound has been further explored through in vitro and in vivo assays. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The ability to modulate these targets could open new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease, where dysregulation of neurotransmitter systems plays a significant role.

As research in medicinal chemistry continues to evolve, compounds like {1-4-fluoro-3-(trifluoromethyl)phenylcyclopentyl}methanamine will serve as important tools for understanding molecular recognition processes and developing next-generation therapeutics. The combination of structural diversity, synthetic accessibility, and promising pharmacological activity positions this molecule as a cornerstone in modern drug discovery efforts.